molecular formula C21H22N6O3 B2431820 N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide CAS No. 1014047-84-7

N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide

Cat. No. B2431820
CAS RN: 1014047-84-7
M. Wt: 406.446
InChI Key: BOTDXACANCHHEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C21H22N6O3 and its molecular weight is 406.446. The purity is usually 95%.
BenchChem offers high-quality N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

N1-substituted octahydro-1H-pyrano[2,3-d]pyrimidines derivatives, related to the compound , have been synthesized through a process involving domino 1,3-dipolar cycloaddition, ring-opening, and dethionation. The structural properties of these products have been characterized using spectroscopic and X-ray crystallographic analysis, providing insights into the molecular configuration and potential applications in various fields of chemical research (Zeng, Ren, Zheng, & Li, 2018).

Biological Activity and Pharmacophore Sites

The compound's related derivatives have been studied for their biological activities. Research has involved synthesizing hydroxymethyl pyrazole derivatives and characterizing them through various spectroscopic techniques. Theoretical calculations of physical and chemical properties have been performed, confirming biological activity against breast cancer and microbes. This indicates potential pharmacological applications of derivatives of N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide in oncology and microbiology (Titi et al., 2020).

Insecticidal and Antibacterial Potential

Pyrimidine-linked pyrazole heterocyclics, akin to the compound , have been synthesized and evaluated for their insecticidal and antibacterial potential. These studies involve microwave irradiative cyclocondensation, demonstrating the compound's potential in developing new insecticides and antibiotics (Deohate & Palaspagar, 2020).

Magnetic Switching and Sensing Applications

Related research includes the development of coordination polymers with properties like magnetic switching and sensing capabilities. These compounds demonstrate fast and selective adsorption of biogenic amines, indicating potential applications in chemical sensing and switching optical and magnetic devices (Marino et al., 2021).

Antimicrobial and Antitumor Activities

Several studies have synthesized and evaluated derivatives of pyrazole and pyrimidine for antimicrobial and antitumor activities. These activities indicate the compound's relevance in the development of new antimicrobial agents and cancer treatments. The synthesis process often involves coupling with various substrates, highlighting the compound's versatility in medicinal chemistry (Abunada et al., 2008).

properties

IUPAC Name

N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-N-[(4-methylphenyl)methyl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N6O3/c1-12-6-8-14(9-7-12)11-22-19(29)20(30)24-17-10-13(2)26-27(17)21-23-16-5-3-4-15(16)18(28)25-21/h6-10H,3-5,11H2,1-2H3,(H,22,29)(H,24,30)(H,23,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BOTDXACANCHHEW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC(=NN2C3=NC4=C(CCC4)C(=O)N3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.